Cas no 114902-16-8 (Ciwujianoside B)

• Product Name: Ciwujianoside B
• CAS No: 114902-16-8
• MF: C₅₈H₉₂O₂₅
• MW: 1189.33610153198
• CID: 139472
• PubChem ID: 195123
• Update Time: 2025-07-02

Ciwujianoside B Chemical and Physical Properties

Names and Identifiers

• Ciwujianoside B
• 30-Noroleana-12,20(29)-dien-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-, O-6-deoxy-a-L-mannop
• 30-Noroleana-12,20(29)-dien-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-, O-6-deoxy-a-L-mannopyranosyl-(1&reg
• CIWUJIANOSIDE B (RG)
• yemuoside YM(10)
• 4)-O-b-D-glucopyranosyl-(1&reg
• 6)-b-D-glucopyranosyl ester, (3b)-
• acanthopanax senticosides B
• Ciwujianoside-B
• yemuoside YM10
• Q-100073
• AKOS040753101
• MS-32037
• 28-O-Rhamnopyranosyl-(1-4)-glucopyranosyl-(1-6)-glucopyranosyl 3-O-rhamnosyl-(1-2)-arabinopyranosyl-30-norolean-12,20(29)-dien-28-oic acid
• yemuoside YM
• HY-N0307
• Ciwujianoside B; Acanthopanax senticosides B
• CS-0008805
• 114902-16-8
• SCHEMBL17187835
• BDBM50253018
• CHEMBL3890430
• 30-Noroleana-12,20(29)-dien-28-oic acid, 3-((2-O-(6-deoxy-alpha-L-mannopyranosyl)-alpha-L-arabinopyranosyl)oxy)-, O-6-deoxy-alpha-L-mannopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-6)-beta-D-glucopyranosyl ester, (3beta)-
• AKOS037514591

• Inchi： 1S/C58H92O25/c1-23-11-16-58(53(73)83-51-44(71)40(67)37(64)30(79-51)22-75-48-45(72)41(68)46(29(20-59)78-48)81-49-42(69)38(65)34(61)24(2)76-49)18-17-56(7)26(27(58)19-23)9-10-32-55(6)14-13-33(54(4,5)31(55)12-15-57(32,56)8)80-52-47(36(63)28(60)21-74-52)82-50-43(70)39(66)35(62)25(3)77-50/h9,24-25,27-52,59-72H,1,10-22H2,2-8H3/t24-,25-,27-,28-,29+,30+,31-,32+,33-,34-,35-,36-,37+,38+,39+,40-,41+,42+,43+,44+,45+,46+,47+,48+,49-,50-,51-,52-,55-,56+,57+,58-/m0/s1
• InChI Key： UPROOJBJZLZCGS-CHTHVDMYSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]7[C@@H]([C@H]([C@@H]([C@@H](CO)O7)O[C@H]7[C@@H]([C@@H]([C@H]([C@H](C)O7)O)O)O)O)O)O6)O)O)O)CCC(=C)C[C@H]5C4=CC[C@@H]32)C1(C)C

Computed Properties

• Exact Mass: 1186.61000
• Monoisotopic Mass: 1188.59276842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 83
• Rotatable Bond Count: 13
• Complexity: 2350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 32
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 393Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.48
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 372.36000
• LogP: -0.71160

Ciwujianoside B Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides
• Triterpenoids

Additional information on Ciwujianoside B

Comprehensive Overview of Ciwujianoside B (CAS No. 114902-16-8): Properties, Applications, and Research Insights

Ciwujianoside B (CAS No. 114902-16-8) is a bioactive saponin compound derived from the roots of Eleutherococcus senticosus, commonly known as Siberian ginseng or Ciwujia. This natural product has garnered significant attention in recent years due to its potential health benefits, particularly in the fields of traditional medicine, nutraceuticals, and pharmacological research. With the growing consumer interest in plant-derived therapeutics and natural supplements, Ciwujianoside B has emerged as a subject of extensive scientific investigation.

The molecular structure of Ciwujianoside B features a triterpenoid skeleton with sugar moieties, which contributes to its unique biological activities. Researchers have identified its potential roles in anti-inflammatory, antioxidant, and neuroprotective applications. These properties align with current trends in holistic wellness and preventive healthcare, making it a sought-after compound for functional food formulations and dietary supplements.

In the context of modern research, Ciwujianoside B has been studied for its effects on immune modulation and stress resistance. A 2023 study published in the Journal of Ethnopharmacology highlighted its ability to enhance adaptogenic responses, a feature highly valued in today's fast-paced lifestyle where stress management and mental resilience are prioritized. This aligns with the increasing popularity of adaptogenic herbs in global markets.

From a technical perspective, the isolation and purification of Ciwujianoside B (CAS No. 114902-16-8) present unique challenges due to its complex glycosylation pattern. Advanced techniques such as preparative HPLC and LC-MS are typically employed to obtain high-purity samples for research purposes. The compound's stability profile has been extensively studied, with findings suggesting optimal storage conditions at -20°C in anhydrous environments to maintain its bioactive integrity.

The commercial potential of Ciwujianoside B is reflected in its inclusion in various cosmeceutical formulations. Recent market analyses indicate growing demand for natural skincare ingredients with anti-aging properties, and preliminary studies suggest this compound may inhibit matrix metalloproteinases involved in skin aging. This positions Ciwujianoside B as a promising candidate for dermocosmetic applications.

Quality control of Ciwujianoside B products remains a critical consideration for manufacturers. Standardized analytical methods including UHPLC-UV and NMR spectroscopy are essential for verifying purity and potency. The compound's fingerprint chromatogram has been well-documented in pharmacopeial monographs, providing reference standards for herbal extract authentication.

Emerging research directions for Ciwujianoside B (CAS No. 114902-16-8) include its potential role in metabolic syndrome management and gut microbiota modulation. These areas correspond with current scientific interest in microbiome therapeutics and metabolic health solutions. Preliminary animal studies suggest dose-dependent effects on glucose metabolism, warranting further clinical investigation.

From a regulatory standpoint, Ciwujianoside B is generally recognized as safe when used in accordance with established guidelines for botanical ingredients. However, proper safety assessment and toxicological evaluation remain imperative for commercial applications, particularly in jurisdictions with stringent natural health product regulations.

The global market for Ciwujianoside B is projected to grow significantly, driven by increasing consumer preference for evidence-based herbal medicine and sustainable sourcing practices. Ethical wildcrafting and cultivation techniques for Eleutherococcus senticosus are being developed to ensure long-term availability of this valuable phytochemical.

Future research on Ciwujianoside B will likely focus on elucidating its molecular mechanisms through omics technologies and exploring synergistic effects with other bioactive compounds. As scientific understanding progresses, this compound may find applications in personalized nutrition and integrative medicine approaches that combine traditional knowledge with modern science.